Cas no 87081-17-2 (4-{2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-1-hydroxypropyl}phenol hydrochloride)

• Product Name: 4-{2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-1-hydroxypropyl}phenol hydrochloride
• CAS No: 87081-17-2
• MF: C₁₈H₂₂ClNO₄
• MW: 351.8245844841
• CID: 1861287
• PubChem ID: 3070904
• Update Time: 2025-04-21

4-{2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-1-hydroxypropyl}phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2,3-dihydro-1,4-benzodioxin-3-ylmethylamino)-1-hydroxypropyl]phenol,hydrochloride
• 4-{2-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-1-hydroxypropyl}phenol hydrochloride
• Α-1-(1-((1,4-BENZODIOXAN-2-YLMETHYL)AMINO)ETHYL)-P-HYDROXYBENZYL ALCOHOL HCL
• DTXSID001007322
• 87081-17-2
• alpha-1-(1-((1,4-Benzodioxan-2-ylmethyl)amino)ethyl)-p-hydroxybenzyl alcohol hydrochloride
• 4-(2-{[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]amino}-1-hydroxypropyl)phenol--hydrogen chloride (1/1)
• Benzyl alcohol, alpha-1-(1-((1,4-benzodioxan-2-ylmethyl)amino)ethyl)-p-hydroxy-, hydrochloride

• Inchi： 1S/C18H21NO4.ClH/c1-12(18(21)13-6-8-14(20)9-7-13)19-10-15-11-22-16-4-2-3-5-17(16)23-15;/h2-9,12,15,18-21H,10-11H2,1H3;1H
• InChI Key： MTKGINBSSCWDIF-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2OCC1CNC(C)C(C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 351.1237359Da
• Monoisotopic Mass: 351.1237359Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71Ų